N-(3,4-dimethylphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide
• InChI: InChI=1S/C24H21N3O3/c1-16-10-11-19(14-17(16)2)25-22(28)15-26-12-13-27(24(30)23(26)29)21-9-5-7-18-6-3-4-8-20(18)21/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key: KMWOTRBPGIHAML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol
• CAS No.: 898463-72-4

Description

N-(3,4-dimethylphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide is a useful research compound. Its molecular formula is C24H21N3O3 and its molecular weight is 399.45. The purity is usually 95%.
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Scientific Research Applications

Quinoxaline derivatives, such as N-(3,4-dimethylphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide, are an important class of heterocycle compounds characterized by the fusion of benzene and pyrazine rings. These derivatives are synthesized from naphthalene and exhibit a wide range of biomedical applications due to their versatile molecular structure. Quinoxaline and its derivatives have been associated with antimicrobial activities and the treatment of chronic and metabolic diseases, highlighting their significance in medical and biomedical research (Pereira et al., 2015).

Bioactive Potential of Naphthoquinones

Naphthoquinones (NQs), integral to the chemical structure of the discussed compound, are known for their bioactive potential. These compounds are found in various natural sources and have been reported to exhibit cytotoxic, antibacterial, anti-inflammatory, and antiparasitic properties. The diversity of NQ derivatives ranges from simple monomers to complex polymers, with bioactivities including cytotoxicity against tumors and antibacterial effects. Their roles in oxidative phosphorylation and DNA interaction make them valuable in the development of new biocides and chemotherapeutic agents (Hook et al., 2014).

Naphthalimides in Medicinal Applications

Naphthalimide compounds, encompassing the naphthalene framework, exhibit a broad spectrum of medicinal applications due to their ability to interact with biological targets via noncovalent bonds. These interactions facilitate their use in cancer treatment, with some derivatives currently undergoing clinical trials. The vast potential of naphthalimides extends to antibacterial, antifungal, and antiviral agents, as well as diagnostic agents and cell imaging agents, making them a focal point in medicinal chemistry research (Gong et al., 2016).